Cas no 2098038-64-1 (2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one)

• Product Name: 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one
• CAS No: 2098038-64-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 4773962
• Update Time: 2025-10-31

2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one
• 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one

• Inchi： 1S/C8H14N2O2/c9-1-8(11)10-2-6-4-12-5-7(6)3-10/h6-7H,1-5,9H2
• InChI Key： HVKRKTBFXGHNIG-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(CN)=O)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: -1.3
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one

Introduction to 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one (CAS No. 2098038-64-1)

2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2098038-64-1, belongs to a class of heterocyclic derivatives that exhibit promising properties for further exploration in drug discovery and development. The molecular structure incorporates a fused pyrrole ring system, which is a common motif in bioactive molecules, alongside an amine and ketone functional groups that contribute to its reactivity and potential interactions with biological targets.

The significance of this compound lies in its potential applications in medicinal chemistry. The presence of a tetrahydrofuro[3,4-c]pyrrol moiety suggests that it may possess properties such as bioavailability and metabolic stability, which are critical factors in the design of therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with various biological receptors, providing insights into their mechanism of action. These studies have highlighted the compound's potential as a scaffold for developing novel pharmacological entities.

In the context of current research, 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one has been investigated for its potential role in modulating enzymatic pathways relevant to neurological disorders. The fused heterocyclic system is known to interact with specific binding pockets in proteins, making it a valuable candidate for designing inhibitors or activators of key enzymes involved in neurodegenerative diseases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes, suggesting a therapeutic window for further optimization.

The synthesis of 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one presents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with catalytic processes, have enabled chemists to produce this compound with high yield and purity. The development of efficient synthetic routes is crucial for advancing its use in pharmaceutical applications, as it allows for scalable production and modifications to enhance its pharmacological properties.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. By modifying specific functional groups or introducing new substituents, researchers can generate a library of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for various therapeutic indications. The ability to fine-tune the structure while maintaining core pharmacophoric elements makes 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one an attractive candidate for further exploration.

The pharmacokinetic profile of 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to study the metabolic pathways involving this compound. These studies provide valuable data for optimizing dosing regimens and minimizing side effects.

In conclusion, 2-Amino-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one (CAS No. 2098038-64-1) represents a promising entity in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.